Cas no 80141-93-1 (2-(4-Fluoro-2-methylphenyl)acetonitrile)

2-(4-Fluoro-2-methylphenyl)acetonitrile structure

80141-93-1 structure

Product Name:2-(4-Fluoro-2-methylphenyl)acetonitrile

CAS No:80141-93-1

Molecular Formula:C₉H₈FN

Molecular Weight:149.164925575256

MDL:MFCD04115882

CID:985143

PubChem ID:3865469

2-(4-Fluoro-2-methylphenyl)acetonitrile Properties

Names and Identifiers

- 2-(4-Fluoro-2-methylphenyl)acetonitrile
- 4-Fluoro-2-methylphenylacetonitrile
- Benzeneacetonitrile, 4-fluoro-2-methyl- (9CI)
- 4-Fluoro-2-methylbenzeneacetonitrile (ACI)
- (4-Fluoro-2-methylphenyl)acetonitrile
- SCHEMBL2286658
- VHULROKXGBQUDA-UHFFFAOYSA-N
- CS-0130586
- 4-fluoro-2-methylbenzeneacetonitrile
- MFCD04115882
- 4-Fluoro-2-methylbenzyl cyanide
- DTXSID60397584
- Benzeneacetonitrile, 4-fluoro-2-methyl-
- DB-273972
- Z1198164414
- 80141-93-1
- JS-4253
- CK1016
- EN300-139112
- SY104445
- AKOS005257553
- (4-fluoro-2-methylphenyl)acetonitrile
- +Expand
- MDL： MFCD04115882
- InChIKey： VHULROKXGBQUDA-UHFFFAOYSA-N
- Inchi： 1S/C9H8FN/c1-7-6-9(10)3-2-8(7)4-5-11/h2-3,6H,4H2,1H3
- SMILES： N#CCC1C(C)=CC(F)=CC=1

Computed Properties

Exact Mass: 149.06400
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 1
Rotatable Bond Count: 1
Monoisotopic Mass: 149.064077422g/mol
Heavy Atom Count: 11
Complexity: 170
Isotope Atom Count: 0
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Covalently-Bonded Unit Count: 1
XLogP3: 2
Tautomer Count: nothing
Surface Charge: 0
Topological Polar Surface Area: 23.8Å²

Experimental Properties

LogP: 2.20018
PSA: 23.79000
Melting Point: 23-28℃

2-(4-Fluoro-2-methylphenyl)acetonitrile Security Information

HazardClass：6.1

2-(4-Fluoro-2-methylphenyl)acetonitrile Customs Data

HS CODE：2926909090
Customs Data：

China Customs Code:
2926909090

Overview:

2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

Declaration elements:

Product Name, component content, use to

Summary:

HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

2-(4-Fluoro-2-methylphenyl)acetonitrile Price

Enterprise	No.	Product Name	Cas No.	Purity	Specification	Price	Update Time
1PlusChem	1P005OJI-1g	Benzeneacetonitrile, 4-fluoro-2-methyl- (9CI)	80141-93-1	95%	1g	$68.00	2024-04-21
A2B Chem LLC	AC64286-1g	2-(4-Fluoro-2-methylphenyl)acetonitrile	80141-93-1	95%	1g	$54.00	2024-04-19
Aaron	AR005ORU-250mg	Benzeneacetonitrile, 4-fluoro-2-methyl- (9CI)	80141-93-1	98%	250mg	$6.00
abcr	AB264555-5 g	4-Fluoro-2-methylphenylacetonitrile; 98%	80141-93-1		5 g	€235.80	2023-07-20
Apollo Scientific	PC302991-1g	4-Fluoro-2-methylphenylacetonitrile	80141-93-1	98%	1g	£30.00	2024-05-25
Chemenu	CM185637-1g	4-Fluoro-2-methylphenylacetonitrile	80141-93-1	95%	1g	$51	2022-06-10
Crysdot LLC	CD12029939-1g	2-(4-Fluoro-2-methylphenyl)acetonitrile	80141-93-1	95+%	1g	$99
Enamine	EN300-139112-0.05g	2-(4-fluoro-2-methylphenyl)acetonitrile	80141-93-1	95%	0.05g	$19.0	2023-05-03
eNovation Chemicals LLC	D487672-10g	2-(4-fluoro-2-methylphenyl)acetonitrile	80141-93-1	95%	10g	$310	2022-09-07
Fluorochem	045033-1g	4-Fluoro-2-methylphenylacetonitrile	80141-93-1	98%	1g	￡38.00	2022-03-01

2-(4-Fluoro-2-methylphenyl)acetonitrile Related Literature

1. High Q-factor plasmonic resonators in continuous graphene excited by insulator-covered silicon gratings

Yuan Zhao,Guanxiong Chen,Zhuchen Tao,Chunyu Zhang,Yanwu Zhu RSC Adv., 2014,4, 26535-26542
2. iLoc-Animal: a multi-label learning classifier for predicting subcellular localization of animal proteins†

Jian-An Fang,Kuo-Chen Chou Mol. BioSyst., 2013,9, 634-644
3. Publications received

Anal. Proc., 1982,19, 535-536
4. The design of a new concept chromatography column

Michelle Camenzuli,Harald J. Ritchie,James R. Ladine Analyst, 2011,136, 5127-5130
5. Intermolecular interactions in dictating the self-assembly of halogen derivatives of bis-(N-substituted oxamato)palladate(ii) complexes†‡

Francisco Ramón Fortea-Pérez,Nadia Marino,Giovanni de Munno,Donatella Armentano,Miguel Julve RSC Adv., 2016,6, 6164-6170
6. 2014 atomic spectrometry update – a review of advances in environmental analysis

Owen T. Butler,Warren R. L. Cairns,Jennifer M. Cook,Christine M. Davidson J. Anal. At. Spectrom., 2015,30, 21-63
7. 77. The Fries rearrangement. Part IV. Study of the reversibility of the reaction

J. Chem. Soc., 1958, 434-438
8. Inside front cover

J. Mater. Chem. C, 2014,2, 10040-10040
9. Polar 2D hybrid perovskite crystals with intrinsic strong linear dichroism for polarization-sensitive and self-powered detection†

Liwei Tang,Yi Liu,Xi Zeng J. Mater. Chem. C, 2023,11, 3981-3988
10. CF3+ and CF2H+: new reagents for n-alkane determination in chemical ionisation reaction mass spectrometry†

Robert S. Blake,Saleh A. Ouheda,Corey J. Evans,Paul S. Monks Analyst, 2016,141, 6564-6570

Related Categories

Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

80141-93-1 (2-(4-Fluoro-2-methylphenyl)acetonitrile) Related Products

Recommended suppliers

Amadis Chemical Company Limited

(CAS:80141-93-1)2-(4-Fluoro-2-methylphenyl)acetonitrile

Purity:99%

Quantity:10g

Price($):214.0